![molecular formula C26H30O5 B600375 5,7-Dihydroxy-2-[4-methoxy-3,5-bis-(3-methyl-but-2-enyl)-phenyl]-chroman-4-one CAS No. 887594-71-0](/img/structure/B600375.png)
5,7-Dihydroxy-2-[4-methoxy-3,5-bis-(3-methyl-but-2-enyl)-phenyl]-chroman-4-one
Description
5,7-Dihydroxy-2-[4-methoxy-3,5-bis-(3-methyl-but-2-enyl)-phenyl]-chroman-4-one is a natural product found in Erythrina burttii, Erythrina sacleuxii, and other organisms with data available.
Scientific Research Applications
Chemical Structure and Biosynthesis
- A study identified a structurally similar compound, a sappanin-type 3-benzyl chroman-4-one, in the rhizomes of Sansevieria cylindrica. This compound exhibited weak radical scavenging activity and its biosynthetic pathway was explored (Aye et al., 2018).
Synthesis and Characterization
- Research on bis-(3,5-dimethyl-4-hydroxyphenyl)(aryl)methanes, which are structurally related, demonstrates their potential as precursors for color-changing indicators in various pH conditions (Sarma & Baruah, 2004).
Applications in Organic Chemistry
- 1-Bis(methoxy)-4-bis(methylthio)-3-buten-2-one, a similar compound, has been shown to be a valuable synthon for synthesizing various heterocycles, demonstrating the utility of such structures in organic synthesis (Mahata et al., 2003).
Pharmacological Aspects
- A study on Piper species identified compounds including 5-hydroxy-7-methoxyflavanone, which shares some structural similarities with the compound . These findings hint at potential pharmacological properties of such compounds (Burke & Nair, 1986).
Crystallography and Molecular Structure
- The crystal structure of a related compound, 5-Hydroxy-1,7-Bis-(4-Hydroxy-3-Methoxy-Phenyl)-Hepta-1,6-Dien-3-one, was analyzed, providing insights into the molecular packing and hydrogen bonding interactions, which can be relevant for understanding similar chroman-4-ones (Parameswari et al., 2012).
properties
CAS RN |
887594-71-0 |
|---|---|
Molecular Formula |
C26H30O5 |
Molecular Weight |
422.51 |
IUPAC Name |
5,7-dihydroxy-2-[4-methoxy-3,5-bis(3-methylbut-2-enyl)phenyl]-2,3-dihydrochromen-4-one |
InChI |
InChI=1S/C26H30O5/c1-15(2)6-8-17-10-19(11-18(26(17)30-5)9-7-16(3)4)23-14-22(29)25-21(28)12-20(27)13-24(25)31-23/h6-7,10-13,23,27-28H,8-9,14H2,1-5H3 |
SMILES |
CC(=CCC1=CC(=CC(=C1OC)CC=C(C)C)C2CC(=O)C3=C(C=C(C=C3O2)O)O)C |
synonyms |
5,7-Dihydroxy-4′-methoxy-3′,5′-diprenylflavanone; 2,3-Dihydro-5,7-dihydroxy-2-[4-methoxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-4H-1-benzopyran-4-one |
Origin of Product |
United States |
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